Cas no 182011-09-2 (Phenol,4,5-difluoro-2,3-dimethyl-)
182011-09-2 structure
Product Name:Phenol,4,5-difluoro-2,3-dimethyl-
CAS No:182011-09-2
MF:C8H8F2O
MW:158.145329475403
CID:113763
PubChem ID:10820833
Update Time:2025-04-18
Phenol,4,5-difluoro-2,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4,5-difluoro-2,3-dimethyl-
- Phenol, 4,5-difluoro-2,3-dimethyl- (9CI)
- 4,5-Difluoro-2,3-dimethylphenol
- 182011-09-2
-
- Inchi: 1S/C8H8F2O/c1-4-5(2)8(10)6(9)3-7(4)11/h3,11H,1-2H3
- InChI Key: IROZJIVUUWIDKB-UHFFFAOYSA-N
- SMILES: FC1=C(C=C(C(C)=C1C)O)F
Computed Properties
- Exact Mass: 158.05434
- Monoisotopic Mass: 158.05432120g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Phenol,4,5-difluoro-2,3-dimethyl- Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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